Cas no 53114-00-4 (2-(pyridin-2-yl)methylaniline)

• Product Name: 2-(pyridin-2-yl)methylaniline
• CAS No: 53114-00-4
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 4023372
• PubChem ID: 14002686
• Update Time: 2025-11-03

2-(pyridin-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(2-pyridinylmethyl)-
• 2-[(pyridin-2-yl)methyl]aniline
• AKOS014777297
• CS-0238027
• 2-((Pyridin-2-yl)methyl)aniline
• 53114-00-4
• 898-533-4
• SCHEMBL7112576
• EN300-189139
• 2-(2-aminobenzyl)pyridine
• 2-(pyridin-2-ylmethyl)aniline
• DCA11400
• 2-(pyridin-2-yl)methylaniline

• Inchi： 1S/C12H12N2/c13-12-7-2-1-5-10(12)9-11-6-3-4-8-14-11/h1-8H,9,13H2
• InChI Key： BWSLINKKCILOEB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1CC1=NC=CC=C1

Computed Properties

• Exact Mass: 184.100048391Da
• Monoisotopic Mass: 184.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(pyridin-2-yl)methylaniline

Comprehensive Overview of 2-(Pyridin-2-yl)methylaniline (CAS No. 53114-00-4): Properties, Applications, and Industry Insights

2-(Pyridin-2-yl)methylaniline (CAS No. 53114-00-4) is a specialized organic compound featuring a unique molecular structure that combines a pyridine ring with an aniline moiety. This hybrid structure endows it with versatile chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. The growing demand for heterocyclic compounds in drug discovery and catalysis research has spotlighted this compound as a key intermediate. Researchers frequently search for "synthesis of 2-(pyridin-2-yl)methylaniline" or "applications of pyridine derivatives," reflecting its relevance in modern chemistry.

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